N-(5-Aminopentyl) Methotrexate Amide
N-(5-Aminopentyl) Methotrexate Amide
Brand Name:
Vulcanchem
CAS No.:
136672-64-5
VCID:
VC0130751
InChI:
InChI=1S/C25H34N10O4/c1-35(14-16-13-30-22-20(31-16)21(27)33-25(28)34-22)17-7-5-15(6-8-17)23(37)32-18(24(38)39)9-10-19(36)29-12-4-2-3-11-26/h5-8,13,18H,2-4,9-12,14,26H2,1H3,(H,29,36)(H,32,37)(H,38,39)(H4,27,28,30,33,34)/t18-/m0/s1
SMILES:
CN(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)NCCCCCN)C(=O)O
Molecular Formula:
C25H34N10O4
Molecular Weight:
538.6 g/mol
N-(5-Aminopentyl) Methotrexate Amide
CAS No.: 136672-64-5
Reference Standards
VCID: VC0130751
Molecular Formula: C25H34N10O4
Molecular Weight: 538.6 g/mol
| CAS No. | 136672-64-5 |
|---|---|
| Product Name | N-(5-Aminopentyl) Methotrexate Amide |
| Molecular Formula | C25H34N10O4 |
| Molecular Weight | 538.6 g/mol |
| IUPAC Name | (2S)-5-(5-aminopentylamino)-2-[[4-[(2,4-diaminopteridin-6-yl)methyl-methylamino]benzoyl]amino]-5-oxopentanoic acid |
| Standard InChI | InChI=1S/C25H34N10O4/c1-35(14-16-13-30-22-20(31-16)21(27)33-25(28)34-22)17-7-5-15(6-8-17)23(37)32-18(24(38)39)9-10-19(36)29-12-4-2-3-11-26/h5-8,13,18H,2-4,9-12,14,26H2,1H3,(H,29,36)(H,32,37)(H,38,39)(H4,27,28,30,33,34)/t18-/m0/s1 |
| Standard InChIKey | DYRNPWYHGNQALD-SFHVURJKSA-N |
| Isomeric SMILES | CN(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)C3=CC=C(C=C3)C(=O)N[C@@H](CCC(=O)NCCCCCN)C(=O)O |
| SMILES | CN(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)NCCCCCN)C(=O)O |
| Canonical SMILES | CN(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)NCCCCCN)C(=O)O |
| Synonyms | N-(5-Aminopentyl)-N2-[4-[[(2,4-diamino-6-pteridinyl)methyl]methylamino]benzoyl]-L-glutamine; MTX-DAP; |
| PubChem Compound | 10174893 |
| Last Modified | Nov 11 2021 |
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